8-Methoxy-6,11-dihydrothiochromeno[4,3-b]indole

• CAS No.: 19802-60-9
• Molecular Formula: C16H13NOS
• Molecular Weight: 267.3 g/mol
• IUPAC Name: 8-methoxy-6,11-dihydrothiochromeno[4,3-b]indole
• InChI: InChI=1S/C16H13NOS/c1-18-10-6-7-14-12(8-10)13-9-19-15-5-3-2-4-11(15)16(13)17-14/h2-8,17H,9H2,1H3
• InChI Key: SGAVTSZMFPWANV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC3=C2CSC4=CC=CC=C43

Description

8-Methoxy-6,11-dihydrothiochromeno[4,3-b]indole is a useful research compound. Its molecular formula is C16H13NOS and its molecular weight is 267.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

7-methoxy-thiochroman-4-one (700 mg, 4.27 mmol) was stirred with (4-methoxy-phenyl)-hydrazine (818 mg, 4.70 mmol, 1.1 eq.) in EtOH (40 mL, 0.1 M) and refluxed for 2 hours. EtOH was then removed from the mixture and EtOAc and saturated NaHCO3 aqueous solution were added. The organic layer was separated, dried over K2CO3 and concentrated. The residue was purified with flash column chromatography (4:1 Hexane:EtOAc) to yield the title product as a brown solid.